2,5-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide
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Description
2,5-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound X, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Biochemical Evaluation and Inhibitor Applications
- Inhibitor of Kynurenine 3-Hydroxylase: Benzenesulfonamides, similar in structure to 2,5-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, have been studied as inhibitors of kynurenine 3-hydroxylase. This has implications for investigating the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).
Therapeutic Applications
- Endothelin Receptor Antagonists for Vasospasm Prevention: Studies on benzenesulfonamide derivatives have shown potential in preventing subarachnoid hemorrhage-induced cerebral vasospasm through oral administration of endothelin receptor antagonists (Zuccarello et al., 1996).
Antibacterial and Antifungal Agents
- Antibacterial Potential and Enzyme Inhibitors: N-Substituted benzenesulfonamide derivatives have been synthesized and screened for their antibacterial potential and inhibitory activity against specific enzymes (Abbasi et al., 2017).
Antimycobacterial Activity
- Activity Against Mycobacterium tuberculosis: Novel thiourea derivatives bearing benzenesulfonamide moiety have been explored for their antimycobacterial properties, particularly against Mycobacterium tuberculosis (Ghorab et al., 2017).
Anticancer Activity
- Anticancer and Apoptosis-Inducing Activity: Synthesized benzenesulfonamide derivatives have shown cytotoxic activity against human cancer cell lines, indicating potential for anticancer applications (Żołnowska et al., 2016).
Neurodegenerative Disease Inhibition
- Inhibition of Enzymes Linked to Neurodegenerative Diseases: Benzenesulfonamides incorporating triazine motifs have shown inhibitory effects on enzymes related to Alzheimer's and Parkinson's diseases (Lolak et al., 2020).
Miscellaneous Applications
- Synthesis and Antimicrobial Activity of Derivatives: Research has been conducted on the synthesis of pyrazoline and pyrazole derivatives containing benzenesulfonamide moieties with applications in antimicrobial activity (Hassan, 2013).
Properties
IUPAC Name |
2,5-dimethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5S/c1-27-16-8-10-18(28-2)19(14-16)29(25,26)21-12-13-23-20(24)11-9-17(22-23)15-6-4-3-5-7-15/h3-11,14,21H,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DADMYEZJZXNMLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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